2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C29H28N2O3/c1-4-20-10-13-22(14-11-20)28(33)24-17-31(18-27(32)30-25-9-7-6-8-19(25)3)26-15-12-21(5-2)16-23(26)29(24)34/h6-17H,4-5,18H2,1-3H3,(H,30,32)
• InChI Key: IJJYCCACNWHZOB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)CC)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C29H28N2O3
• Molecular Weight: 452.5 g/mol

Description

2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide, also known as ETOA, is a synthetic compound with potential applications in scientific research. ETOA is a member of the quinoline family of compounds, which have demonstrated a wide range of biological activities.

Scientific Research Applications

Coordination Chemistry and Hydrogen Bonding

• Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives demonstrate the impact of hydrogen bonding on self-assembly processes. These complexes exhibit significant antioxidant activity, highlighting their potential in the study of coordination chemistry and biological applications (Chkirate et al., 2019).

Synthesis Methodologies

• Research on the facile synthesis of novel unsymmetrical N-(4-oxo-2-phenyl-3(4H)-quinazolinoyl)-N-(aryl)acetamidines explores structural effects on reactivity. These studies contribute to the development of new synthetic pathways for quinoline and acetamide derivatives, which may be relevant to the synthesis of the compound of interest (Khan et al., 2010).

Pharmacological Studies

• Synthesis and pharmacological studies on some phthalimidoxy substituted quinoline derivatives provide insights into potential biological activities. Although the specific compound is not mentioned, research in this area may offer clues to its possible pharmacological applications, excluding direct drug use and dosage information (Bhambi et al., 2010).

Antimicrobial Agents

• The design and synthesis of novel quinazolinyl acetamides for analgesic and anti-inflammatory activities, as well as potential antimicrobial agents, indicate a broad interest in exploring the medicinal chemistry of quinoline derivatives. These studies suggest avenues for the application of similar compounds in pharmaceutical research (Alagarsamy et al., 2015).